Cas no 71063-81-5 (2,5,7-Trioxa-8-azadec-8-ene-10-nitrile, 6-oxo-9-phenyl-)
71063-81-5 structure
Product Name:2,5,7-Trioxa-8-azadec-8-ene-10-nitrile, 6-oxo-9-phenyl-
CAS No:71063-81-5
MF:C12H12N2O4
MW:248.234683036804
CID:546093
PubChem ID:71404730
Update Time:2025-04-19
2,5,7-Trioxa-8-azadec-8-ene-10-nitrile, 6-oxo-9-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5,7-Trioxa-8-azadec-8-ene-10-nitrile, 6-oxo-9-phenyl-
- [[cyano(phenyl)methylidene]amino] 2-methoxyethyl carbonate
- 71063-81-5
- 6-Oxo-9-phenyl-2,5,7-trioxa-8-azadec-8-ene-10-nitrile
- DTXSID40825557
-
- Inchi: 1S/C12H12N2O4/c1-16-7-8-17-12(15)18-14-11(9-13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
- InChI Key: AYXJYUBEBZUZQG-UHFFFAOYSA-N
- SMILES: O(C)CCOC(=O)ON=C(C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 248.07976
- Monoisotopic Mass: 248.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.91
2,5,7-Trioxa-8-azadec-8-ene-10-nitrile, 6-oxo-9-phenyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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